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Compound of Interest

Compound Name: 5-Bromovaleric acid

Cat. No.: B150588

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Bromovaleric acid
(CAS No. 2067-33-6), a versatile reagent in pharmaceutical and chemical synthesis.
Adherence to these protocols is critical for ensuring laboratory safety and maintaining
experimental integrity.

Chemical and Physical Properties

5-Bromovaleric acid, also known as 5-bromopentanoic acid, is a halogenated carboxylic acid.
[1] Its reactivity is characterized by the presence of both a carboxylic acid and an alkyl bromide

functional group.[2] A summary of its key physical and chemical properties is provided in Table
1.

Table 1: Physical and Chemical Properties of 5-Bromovaleric Acid
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Property Value Reference(s)
Molecular Formula CsHoBrO:2 [1]
Molecular Weight 181.03 g/mol [1][3]

White to off-white or dark
Appearance ] ) [21[41[5]
yellow crystalline solid

Melting Point 37-41°C (98.6 - 105.8 °F) [4][5]
. . 142 - 145 °C (287.6 - 293 °F)
Boiling Point [4115]
at 13 mmHg
Flash Point >112 °C (> 233.6 °F) [415]
N Soluble in water, ethanol, and
Solubility [2][6]
ether.
Odor Odorless to faint, acrid [415117]

Hazard Identification and Classification

5-Bromovaleric acid is classified as a hazardous substance and requires careful handling.[4]
[5] It is harmful if swallowed, causes severe skin burns and serious eye damage, and may
cause respiratory irritation.[3][4][5]

Table 2: GHS Hazard Classification for 5-Bromovaleric Acid
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Hazard Class Category Hazard Statement Reference(s)
o H302: Harmful if
Acute Toxicity, Oral [4][5]
swallowed
H314: Causes severe
Skin )
skin burns and eye [415]

Corrosion/Irritation

damage

Serious Eye

Damage/Eye Irritation

H318: Causes serious

eye damage

[8]

Specific Target Organ
Toxicity (Single

Exposure)

H335: May cause

[31141[5]

respiratory irritation

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 5-

Bromovaleric acid to minimize exposure.[1][9]

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Reference(s)

Eye/Face Protection

Chemical safety goggles or

face shield.

[7](8]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), lab coat,
and other protective clothing to

prevent skin contact.

[1]i71el

Respiratory Protection

Use in a well-ventilated area or
under a fume hood. If dust or
vapors are generated, a
NIOSH-approved respirator
with an appropriate cartridge is

necessary.

[1](10]
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Safe Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the
chemical's stability.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[1][7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][11]

Do not get in eyes, on skin, or on clothing.[4]

Wash hands thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.[4]

Storage

» Store in a tightly closed, corrosive-resistant container in a cool, dry, and well-ventilated area.
[71[12]

o Keep away from incompatible materials such as bases and reducing agents.[4][5]
o Store locked up.[4][5][11]
Experimental Protocols

Spill Response Protocol

In the event of a spill, follow these procedures to ensure safe cleanup.
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Collect Waste in a Labeled,
Corrosive-Resistant Container

'

Neutralize Liquid Waste (if necessary)
with a weak base

i

Store Waste in a Designated
Hazardous Waste Area

'

Arrange for Pickup by a
Licensed Waste Disposal Service

y

Maintain Disposal Records

Hydrolytic Dehalogenation | 5-Hydroxyvaleric Acid
5-Bromovaleric Acid | Enzyme Binding .
(Haloalkanoic Acid) > Haloacid Dehalogenase

Bromide lon (Br-)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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